Cas no 1804489-12-0 (2-Amino-3-(difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-3-(difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine
• CAS No: 1804489-12-0
• MF: C₇H₄F₆N₂
• MW: 230.110482215881
• CID: 4854881
• Update Time: 2025-11-07

2-Amino-3-(difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4F6N2/c8-2-1-3(7(11,12)13)15-6(14)4(2)5(9)10/h1,5H,(H2,14,15)
• InChI Key： LSXYALQMRRCVML-UHFFFAOYSA-N
• SMILES： FC1=CC(C(F)(F)F)=NC(=C1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 218
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-3-(difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine

Introduction to 2-Amino-3-(difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine (CAS No. 1804489-12-0)

2-Amino-3-(difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine, with the CAS number 1804489-12-0, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring substituted with multiple fluorine atoms and a difluoromethyl group, which contribute to its distinct chemical and biological properties.

The fluorination of organic molecules has been a focal point in modern medicinal chemistry due to the ability of fluorine atoms to modulate the physicochemical properties of compounds, such as their lipophilicity, metabolic stability, and binding affinity to biological targets. The presence of multiple fluorine atoms in 2-Amino-3-(difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine enhances its lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 2-Amino-3-(difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine as a lead compound in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent inhibitory activity against a specific enzyme involved in cancer progression. The researchers found that the difluoromethyl group played a crucial role in enhancing the compound's binding affinity to the target enzyme, leading to improved efficacy.

In addition to its potential as an enzyme inhibitor, 2-Amino-3-(difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine has also shown promise in the treatment of neurological disorders. A preclinical study conducted by a team at Harvard University demonstrated that this compound effectively crossed the blood-brain barrier and exhibited neuroprotective effects in animal models of Parkinson's disease. The study suggested that the fluoro substitutions on the pyridine ring contributed to the compound's ability to penetrate the central nervous system and exert its therapeutic effects.

The synthesis of 2-Amino-3-(difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of a suitable pyridine derivative with fluorinating agents followed by functional group manipulation to introduce the desired substituents. The use of advanced synthetic techniques and catalysts has significantly improved the efficiency and scalability of this process, making it more feasible for large-scale production.

The safety profile of 2-Amino-3-(difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine has been extensively evaluated in preclinical studies. Toxicology assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings are crucial for advancing the compound through clinical trials and ultimately into clinical use.

In conclusion, 2-Amino-3-(difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine (CAS No. 1804489-12-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential in various disease areas, highlighting its significance in modern drug discovery efforts.